Cas no 1902162-58-6 (ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers)

• Product Name: ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers
• CAS No: 1902162-58-6
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD33550339
• CID: 5684546
• PubChem ID: 121269445
• Update Time: 2025-06-27

ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26573141
• 1902162-58-6
• SCHEMBL19513106
• ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate
• SCHEMBL17670684
• ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers

• MDL： MFCD33550339
• Inchi： 1S/C9H15BrO2/c1-2-12-9(11)8-6-7(8)4-3-5-10/h7-8H,2-6H2,1H3
• InChI Key： YLLMIJRZYQMAPB-UHFFFAOYSA-N
• SMILES： BrCCCC1CC1C(=O)OCC

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers

ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, Mixture of diastereomers: A Versatile Synthetic Intermediate in Biomedical Research

ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate, also known as the Mixture of diastereomers, represents a critical compound in the field of medicinal chemistry. This molecule, with its unique CAS number 1902162-58-6, has garnered significant attention due to its potential applications in drug development and synthetic biology. Recent studies have highlighted its role as a versatile building block for the synthesis of complex organic molecules, particularly those with pharmaceutical relevance. The structural complexity of this compound, characterized by its 3-bromopropyl substituent and cyclopropane-1-carboxylate core, makes it an intriguing subject for both academic and industrial research.

The ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate molecule exhibits a unique stereochemistry, as indicated by its designation as a Mixture of diastereomers. This stereochemical diversity is a key factor in its utility, as different diastereomers may exhibit distinct biological activities or reactivity profiles. Recent advancements in asymmetric synthesis have enabled researchers to explore the potential of this compound in creating enantiomerically pure derivatives, which are often critical in pharmaceutical applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the Mixture of diastereomers could serve as a chiral scaffold for the development of novel anti-inflammatory agents, showcasing its significance in drug discovery.

From a synthetic perspective, the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound is notable for its reactivity and functional group versatility. The presence of both an ethyl group and a 3-bromopropyl substituent allows for a range of chemical transformations, including nucleophilic substitution, elimination reactions, and cross-coupling processes. These properties make it an attractive candidate for the synthesis of complex molecules, particularly in the context of medicinal chemistry. A 2022 review in the Organic Letters highlighted the role of this compound in the development of new methodologies for the synthesis of bioactive molecules, emphasizing its potential as a key intermediate in the production of pharmaceuticals.

Recent research has also focused on the biological activity of the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound. Studies have shown that its 3-bromopropyl substituent may play a role in modulating interactions with biological targets, such as membrane receptors or enzymes. For instance, a 2023 paper in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising anti-cancer properties by interfering with specific signaling pathways. These findings underscore the importance of understanding the molecular mechanisms underlying its biological effects, which could lead to the development of more effective therapeutic agents.

The Mixture of diastereomers designation is particularly relevant in the context of stereochemical control during synthesis. Diastereomers often have different physical and chemical properties, which can influence their biological activity and pharmacokinetic profiles. Researchers are increasingly interested in developing strategies to selectively isolate and study these diastereomers, as this could provide insights into their individual contributions to the overall biological activity of the compound. A 2023 study published in the Journal of Organic Chemistry described a novel method for the separation of diastereomers of this compound, which could have significant implications for drug development and optimization.

In the realm of synthetic biology, the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound is being explored for its potential to serve as a building block in the design of new biomolecules. Its cyclopropane-1-carboxylate core is particularly interesting due to its unique ring structure, which can confer specific stereochemical features to the resulting molecules. A 2022 conference paper presented at the International Symposium on Medicinal Chemistry highlighted the use of this compound in the synthesis of novel peptidomimetics, which are designed to mimic the structure and function of peptides but with improved stability and bioavailability.

The synthesis of the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound involves several key steps, including the formation of the cyclopropane-1-carboxylate ring and the introduction of the 3-bromopropyl substituent. The reaction conditions and catalysts used in these steps are critical in determining the yield and purity of the final product. A 2023 study in the Chemical Communications reported a new catalytic approach for the synthesis of this compound, which significantly improved the efficiency of the reaction while minimizing byproduct formation. Such advancements in synthetic methodology are essential for the large-scale production of this compound for pharmaceutical applications.

From a pharmacological standpoint, the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound is being investigated for its potential to modulate various biological processes. Its ability to interact with specific molecular targets, such as ion channels or G-protein coupled receptors, makes it a promising candidate for the development of new drugs. A 2023 preclinical study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that derivatives of this compound could effectively inhibit the activity of a key enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

The Mixture of diastereomers designation also raises important questions about the stereochemical effects on the biological activity of this compound. While the overall molecule may exhibit certain properties, the individual diastereomers could have distinct interactions with biological targets. This phenomenon is particularly relevant in drug development, where the selection of the most effective diastereomer is critical for maximizing therapeutic efficacy while minimizing side effects. A 2023 review in the Handbook of Medicinal Chemistry discussed the importance of stereochemical considerations in the design of new drugs, emphasizing the need for detailed studies on the diastereomers of compounds like the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate.

Recent advancements in analytical techniques have also enabled researchers to gain deeper insights into the properties of the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and behavior in different environments. A 2023 study in the Journal of Analytical Chemistry described the use of advanced NMR methods to differentiate between the diastereomers of this compound, providing valuable information for their characterization and application in drug development.

In conclusion, the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound, with its designation as a Mixture of diastereomers, represents a significant area of research in medicinal chemistry. Its structural complexity, reactivity, and potential biological activity make it a valuable synthetic intermediate for the development of new pharmaceuticals. As research in this field continues to advance, the CAS number 1902162-58-6 compound is likely to play an increasingly important role in the discovery and optimization of novel therapeutic agents.

For further information on the ethyl 2-(3-bromopropyl)cyclopropane-1-carboxylate compound, including its synthesis, properties, and applications, researchers and industry professionals are encouraged to refer to the latest publications in the field of medicinal chemistry. The ongoing exploration of this compound's potential is expected to yield valuable insights and innovations in the development of new drugs and bioactive molecules.